Cas no 1490470-42-2 (2-Methoxy-4,4-dimethylpentan-1-amine)

• Product name: 2-Methoxy-4,4-dimethylpentan-1-amine
• CAS No: 1490470-42-2
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5701762
• PubChem ID: 66072381

2-Methoxy-4,4-dimethylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine, 2-methoxy-4,4-dimethyl-
• AKOS015415112
• EN300-1294253
• 2-methoxy-4,4-dimethylpentan-1-amine
• 1490470-42-2
• 2-Methoxy-4,4-dimethylpentan-1-amine

• Inchi： 1S/C8H19NO/c1-8(2,3)5-7(6-9)10-4/h7H,5-6,9H2,1-4H3
• InChI Key： YGNORSJMMMSSQT-UHFFFAOYSA-N
• SMILES： C(N)C(OC)CC(C)(C)C

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 85.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.849±0.06 g/cm3(Predicted)
• Boiling Point: 184.8±13.0 °C(Predicted)
• pka: 8.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-Methoxy-4,4-dimethylpentan-1-amine

Comprehensive Overview of 2-Methoxy-4,4-dimethylpentan-1-amine (CAS No. 1490470-42-2)

2-Methoxy-4,4-dimethylpentan-1-amine (CAS No. 1490470-42-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This amine derivative features a methoxy group and two methyl substituents on a pentane backbone, offering versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of chiral catalysts and drug intermediates.

The compound's molecular structure (C₈H₁₉NO) combines lipophilic and hydrophilic characteristics, making it valuable for solubility enhancement in formulation chemistry. Recent studies highlight its role in optimizing drug delivery systems, where the methoxy group improves membrane permeability. Industry professionals frequently search for "CAS 1490470-42-2 suppliers" and "2-Methoxy-4,4-dimethylpentan-1-amine synthesis," reflecting growing commercial interest.

In material science, this amine demonstrates promise for polymer modification. Its branched-chain structure can reduce crystallinity in polyamides, addressing common "material flexibility" challenges. Environmental considerations drive searches for "biodegradable amine derivatives," positioning 1490470-42-2 as a candidate for sustainable chemistry applications. Analytical methods like HPLC purity testing and NMR characterization remain crucial for quality control.

Emerging trends connect 2-Methoxy-4,4-dimethylpentan-1-amine to green chemistry initiatives. The compound's potential for low-toxicity catalysts aligns with industry demands for safer alternatives. Patent databases show increasing activity around "amine-based corrosion inhibitors" containing this structure, particularly in energy storage applications. Technical queries often focus on "storage conditions for CAS 1490470-42-2" (recommended: inert atmosphere, -20°C).

From a regulatory perspective, proper handling protocols ensure safe utilization. The scientific community emphasizes structure-activity relationship studies to unlock further applications. With global markets seeking "specialty amines for electronics," this compound's dielectric properties warrant investigation. Continuous innovation in asymmetric synthesis methods may enhance its accessibility for research purposes.